Cas no 1261900-87-1 (2-(3-aminophenyl)-6-fluorobenzoic Acid)

• Product Name: 2-(3-aminophenyl)-6-fluorobenzoic Acid
• CAS No: 1261900-87-1
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD18318989
• CID: 1223024
• PubChem ID: 53224916
• Update Time: 2025-05-23

2-(3-aminophenyl)-6-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminophenyl)-6-fluorobenzoic Acid
• MFCD18318989
• 3'-Amino-3-fluoro[1,1'-biphenyl]-2-carboxylic acid
• DTXSID80688648
• 2-(3-Aminophenyl)-6-fluorobenzoic acid, 95%
• Z3244914035
• 1261900-87-1

• MDL： MFCD18318989
• Inchi： 1S/C13H10FNO2/c14-11-6-2-5-10(12(11)13(16)17)8-3-1-4-9(15)7-8/h1-7H,15H2,(H,16,17)
• InChI Key： VCRCGVCMRDMYGJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 231.06955672g/mol
• Monoisotopic Mass: 231.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(3-aminophenyl)-6-fluorobenzoic Acid

Introduction to 2-(3-aminophenyl)-6-fluorobenzoic Acid (CAS No. 1261900-87-1) and Its Emerging Applications in Chemical Biology

2-(3-aminophenyl)-6-fluorobenzoic acid, identified by the chemical identifier CAS No. 1261900-87-1, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif—a benzene ring substituted with an amino group at the 3-position and a fluorine atom at the 6-position—exhibits a range of pharmacological properties that make it a valuable scaffold for drug discovery and molecular probes.

The structural features of 2-(3-aminophenyl)-6-fluorobenzoic acid contribute to its versatility in biological interactions. The presence of the amino group at the 3-position allows for potential hydrogen bonding interactions, while the fluorine atom at the 6-position introduces electronic and steric effects that can modulate binding affinity and selectivity. These attributes have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. 2-(3-aminophenyl)-6-fluorobenzoic acid has been investigated as a potential modulator of PPIs due to its ability to engage with hydrophobic pockets and aromatic residues within protein interfaces. Preliminary studies have demonstrated its binding efficacy to certain protein targets, suggesting its utility in developing novel therapeutic agents.

One of the most compelling aspects of 2-(3-aminophenyl)-6-fluorobenzoic acid is its potential as a tool for biochemical research. The compound's well-defined structure and predictable reactivity make it an excellent candidate for use in enzyme inhibition studies and ligand-based drug design. Researchers have leveraged this compound to develop enzyme probes that selectively target specific metabolic pathways, providing insights into disease mechanisms and facilitating the discovery of new therapeutic targets.

The fluorine atom in 2-(3-aminophenyl)-6-fluorobenzoic acid also enhances its suitability for imaging applications. Fluorinated compounds are frequently used in positron emission tomography (PET) imaging due to their favorable metabolic properties and high sensitivity. By incorporating fluorine into biologically active molecules, researchers can develop PET tracers that non-invasively monitor biological processes in vivo. This has opened up new avenues for diagnostic applications, particularly in oncology where early detection of tumors is critical.

Furthermore, the amino group at the 3-position of 2-(3-aminophenyl)-6-fluorobenzoic acid provides a handle for further chemical modification. This allows chemists to derivatize the compound into more complex molecules with enhanced pharmacological properties. For instance, conjugation with peptides or other bioactive molecules can lead to the development of targeted therapeutics that exhibit improved bioavailability and tissue specificity. Such modifications are essential for advancing drug candidates from preclinical studies to clinical trials.

The synthesis of 2-(3-aminophenyl)-6-fluorobenzoic acid presents an interesting challenge from a synthetic chemistry perspective. The introduction of both fluorine and amino groups necessitates careful control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired aromatic core structure.

Recent studies have also explored the pharmacokinetic properties of 2-(3-aminophenyl)-6-fluorobenzoic acid to better understand its behavior in biological systems. Pharmacokinetic profiling helps determine how a drug is absorbed, distributed, metabolized, and excreted by the body, which is critical for optimizing dosing regimens and predicting potential adverse effects. Initial data suggest that this compound exhibits favorable pharmacokinetic profiles, including reasonable solubility and bioavailability, which are essential attributes for any successful therapeutic agent.

The growing interest in 2-(3-aminophenyl)-6-fluorobenzoic acid has also spurred innovation in computational chemistry approaches. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into binding modes and can guide medicinal chemists in designing analogs with improved potency and selectivity. The integration of computational methods with experimental data has accelerated the drug discovery process significantly.

In conclusion, 2-(3-aminophenyl)-6-fluorobenzoic acid (CAS No. 1261900-87-1) represents a promising scaffold with diverse applications in chemical biology and pharmaceutical research. Its unique structural features enable it to modulate protein-protein interactions, serve as a biochemical probe, enhance imaging modalities, and undergo further derivatization for drug development purposes. As our understanding of disease mechanisms continues to evolve, compounds like 2-(3-aminophenyl)-6-fluorobenzoic acid will play an increasingly important role in advancing therapeutic strategies across multiple disciplines.